Cas no 24068-54-0 (1-(5-Methylisoxazol-3-yl)ethanone)

• Product Name: 1-(5-Methylisoxazol-3-yl)ethanone
• CAS No: 24068-54-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD11847446
• CID: 252398
• PubChem ID: 11147714
• Update Time: 2025-04-19

1-(5-Methylisoxazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methylisoxazol-3-yl)ethanone
• 1-(5-methyl-1,2-oxazol-3-yl)ethanone
• 1-(5-methyl-3-isoxazolyl)ethanone
• Ethanone, 1-(5-methyl-3-isoxazolyl)-
• 3-acetyl-5-methylisoxazole
• 5-Methyl-3-acetyl-isoxazol
• ETH015
• 1-(5-methyl-1,2-oxazol-3-yl)ethan-1-one
• KYVXYWKQFCSMHL-UHFFFAOYSA-N
• Methyl 5-methyl-3-isoxazolyl ketone
• 1733AB
• NE15289
• 1-(5-methylisoxazol-3-yl)ethan-1-one
• EN001269
• AM803572

• MDL： MFCD11847446
• Inchi： 1S/C6H7NO2/c1-4-3-6(5(2)8)7-9-4/h3H,1-2H3
• InChI Key： KYVXYWKQFCSMHL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(C)=O)=N1

Computed Properties

• Exact Mass: 125.04800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1

Experimental Properties

• PSA: 43.10000
• LogP: 1.18560

1-(5-Methylisoxazol-3-yl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD51520)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones